Cas no 878728-01-9 (methyl 2-8-(2,5-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: methyl 2-8-(2,5-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 878728-01-9
• MF: C₂₀H₂₁N₅O₄
• MW: 395.411844015121
• CID: 6085756
• PubChem ID: 6493955
• Update Time: 2025-07-17

methyl 2-8-(2,5-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-8-(2,5-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• VU0492546-1
• methyl 2-(8-(2,5-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
• AKOS000758967
• 878728-01-9
• F3124-0138
• Z237576258
• methyl 2-[6-(2,5-dimethylphenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate

• Inchi： 1S/C20H21N5O4/c1-11-6-7-12(2)14(8-11)25-13(3)9-23-16-17(21-19(23)25)22(4)20(28)24(18(16)27)10-15(26)29-5/h6-9H,10H2,1-5H3
• InChI Key： YJTAHYYYQOEANT-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C3N(C4C=C(C)C=CC=4C)C(C)=CN32)N(C)C(N1CC(=O)OC)=O

Computed Properties

• Exact Mass: 395.15935417g/mol
• Monoisotopic Mass: 395.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89.2Ų

Additional information on methyl 2-8-(2,5-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Comprehensive Analysis of Methyl 2-8-(2,5-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS No. 878728-01-9)

The compound methyl 2-8-(2,5-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS No. 878728-01-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its complex molecular structure, this compound belongs to the imidazo[1,2-g]purine family, a class of heterocyclic compounds known for their potential biological activities. Researchers are particularly interested in its methyl ester functional group, which may influence solubility and bioavailability, making it a candidate for drug development.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapy. The structural uniqueness of CAS No. 878728-01-9 positions it as a potential player in these fields. Its 2,5-dimethylphenyl moiety, combined with the dioxo-imidazopurine core, suggests possible interactions with kinase enzymes or G-protein-coupled receptors (GPCRs), which are hot topics in current drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of methyl 2-8-(2,5-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate involves multi-step organic transformations, including cyclization, esterification, and selective methylation. These processes are often optimized for high-yield synthesis, a critical factor for scaling up production in pharmaceutical manufacturing. The compound's CAS registry number (878728-01-9) serves as a unique identifier in global chemical databases, facilitating regulatory compliance and intellectual property management.

One of the most frequently searched questions related to this compound is its potential therapeutic applications. While preclinical studies are ongoing, preliminary data suggest its relevance in inflammatory pathways and cell proliferation modulation. These properties align with the growing interest in immunomodulators and anticancer agents, which dominate academic and industrial research agendas. Additionally, its acetate derivative form may offer improved metabolic stability, a key consideration in medicinal chemistry.

The compound's physicochemical properties, such as logP (partition coefficient) and hydrogen bond acceptors/donors, are critical for ADME (Absorption, Distribution, Metabolism, Excretion) profiling. Computational models, including QSAR (Quantitative Structure-Activity Relationship) analyses, are often employed to predict its behavior in biological systems. Such methodologies are increasingly integrated into AI-driven drug design, a trending topic in cheminformatics.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes for CAS No. 878728-01-9, minimizing hazardous byproducts. This aligns with the global push toward sustainable pharmaceuticals, a subject widely discussed in environmental science forums. The compound's imidazo[1,2-g]purine scaffold also opens doors to structure-activity relationship (SAR) studies, enabling the design of analogs with enhanced efficacy.

From a commercial standpoint, methyl 2-8-(2,5-dimethylphenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate is primarily supplied to research institutions and biotech companies engaged in high-throughput screening. Its niche application spectrum underscores the importance of custom synthesis services, which cater to the evolving needs of life sciences.

In summary, CAS No. 878728-01-9 represents a fascinating intersection of organic chemistry, pharmacology, and molecular biology. Its structural complexity and potential bioactivity make it a subject of enduring scientific curiosity, particularly in the era of personalized medicine and computational biology. Future research will likely focus on elucidating its mechanism of action and optimizing its drug-like properties for clinical translation.